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The table below summarizes the key biochemical properties and inhibitory profile of HDAC-IN-43.

Property Description

CAS Number 1809163-24-3 [1]

Molecular Formula C₂₂H₂₈N₆O₄ [1]

Molecular Weight 440.5 g/mol [1]

Primary Target Potent HDAC 1/3/6 inhibitor [1]

Secondary Target Weak PI3K/mTOR inhibitor [1]

Primary Bioactivity Broad-spectrum anti-proliferative effect [1]

HDAC Inhibitory Activity (IC₅₀ values)

HDAC Isoform IC₅₀ (nM)

HDAC6 24 nM [1]

HDAC3 45 nM [1]

HDAC1 82 nM [1]
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HDAC Isoform IC₅₀ (nM)

HDAC10 182 nM [1]

HDAC2 358 nM [1]

HDAC8 1441 nM [1]

HDAC11 9061 nM [1]

PI3K/mTOR Inhibitory Activity (IC₅₀ values)

Target IC₅₀ (μM)

PI3K 3.6 μM [1]

mTOR 3.7 μM [1]

HDAC-IN-43 acts by chelating the zinc ion in the catalytic pocket of HDAC enzymes, thereby blocking

their deacetylase activity [2] [3]. This leads to accumulation of acetylated histones and transcription factors.

HDAC inhibitors can also target non-histone proteins; for example, HDAC6 inhibition leads to

hyperacetylation of HSP90, disrupting its chaperone function and promoting degradation of oncogenic client

proteins [2] [3].

The diagram below illustrates the core mechanism of action of HDAC inhibitors like HDAC-IN-43.
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HDAC-IN-43 inhibits deacetylation, leading to accumulation of acetylated proteins.

Experimental Evidence and Research Applications

HDAC-IN-43 demonstrates broad-spectrum anti-proliferative activity across various cancer cell lines [1].

This is likely due to its multi-target mechanism:

HDAC Inhibition: Induces cell cycle arrest and apoptosis. HDAC inhibitors can activate the p53

tumor suppressor pathway via acetylation, increasing expression of p21 and pro-apoptotic genes like
PUMA and Bax [4].

Dual HDAC/PI3K Inhibition: Simultaneously targets epigenetic regulation and growth factor
signaling, potentially overcoming drug resistance and providing synergistic anti-cancer effects [1].

Suggested Experimental Workflow

The typical workflow for characterizing a compound like HDAC-IN-43 involves sequential steps, as

illustrated below.
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1. In vitro Enzymatic Assay

2. Cellular Phenotypic Assays

3. Mechanism of Action Studies

4. In vivo Efficacy Studies
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Key experimental stages for HDAC inhibitor validation.

Enzymatic Assays: Determine IC₅₀ values against recombinant HDAC isoforms and other targets
like PI3K and mTOR using fluorometric or luminescent methods [1] [5].

Cellular Phenotypic Assays:
Cell Viability: Use MTT assay to measure anti-proliferative effects [5] [4].

Apoptosis Detection: Perform Annexin V/PI staining followed by flow cytometry [5].
Cell Cycle Analysis: Use propidium iodide staining to detect arrest phases [4].

Mechanism of Action Studies:
Measure histone acetylation (e.g., H3, H4) and alpha-tubulin acetylation via western blot [6] [4].

Evaluate expression of downstream genes (p21, PUMA, Bax) by RT-qPCR or western blot [4].
In vivo Efficacy: Evaluate compound in xenograft mouse models, administering via oral gavage and

measuring tumor volume over time [4].

Key Distinctions and Research Implications

HDAC-IN-43 is characterized by its balanced potency against HDAC1, HDAC3, and HDAC6, unlike

many clinically tested inhibitors which are non-selective. Its unique activity against HDAC6 targets

cytoplasmic processes and protein aggregation, while weak PI3K/mTOR inhibition may provide

complementary activity against pro-survival pathways often hyperactive in cancers [1] [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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